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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-propoxyethanol in
the formulation of industrial and household cleaners. This document details the chemical's

properties, function, and includes experimental protocols for performance evaluation.

Introduction to 2-Propoxyethanol in Cleaning
Formulations
2-Propoxyethanol, a glycol ether with the chemical formula C5H12O2, is a versatile solvent

utilized in a wide array of cleaning products.[1][2] Its unique chemical structure, featuring both

an ether and an alcohol functional group, allows it to effectively dissolve both water-soluble and

oil-soluble soils, making it a highly effective component in cleaners designed to tackle grease

and grime.[1] It is a clear, colorless liquid with a mild, pleasant ether-like odor and is miscible

with water.[2]

The primary functions of 2-propoxyethanol in cleaning formulations include:

Solvent: It effectively dissolves a wide range of substances, including oils, greases, waxes,

and resins.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b165432?utm_src=pdf-interest
https://www.benchchem.com/product/b165432?utm_src=pdf-body
https://www.benchchem.com/product/b165432?utm_src=pdf-body
https://www.benchchem.com/product/b165432?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/2-propoxyethanol-crucial-solvent-industrial-cleaning-degreasing-fx
https://www.solubilityofthings.com/2-propoxyethanol
https://www.nbinno.com/article/other-organic-chemicals/2-propoxyethanol-crucial-solvent-industrial-cleaning-degreasing-fx
https://www.solubilityofthings.com/2-propoxyethanol
https://www.benchchem.com/product/b165432?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/2-propoxyethanol-crucial-solvent-industrial-cleaning-degreasing-fx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling Agent: It helps to couple hydrophobic (oily) and hydrophilic (watery) components in

a formulation, leading to a stable and effective cleaning solution.

Wetting Agent: It lowers the surface tension of the cleaning solution, allowing it to spread

more easily and penetrate soils.

Performance Enhancer: It boosts the cleaning efficacy of surfactants by improving soil

penetration and emulsification.

Physicochemical Properties of 2-Propoxyethanol
A summary of the key physicochemical properties of 2-propoxyethanol is presented in Table

1. This data is essential for formulation development, safety assessment, and regulatory

compliance.

Property Value Reference

Chemical Formula C5H12O2 [2]

Molecular Weight 104.15 g/mol

Appearance Clear, colorless liquid [2]

Odor Mild, pleasant ether-like [2]

Boiling Point 150-153 °C

Melting Point -75 °C

Flash Point 57 °C (134.6 °F)

Density 0.913 g/mL at 25 °C

Solubility in Water Miscible [2]

Vapor Pressure 1.3 mmHg at 20 °C

Application in Cleaner Formulations
2-Propoxyethanol is a versatile solvent that can be incorporated into a variety of industrial and

household cleaning formulations. Its effectiveness is dependent on the concentration used,
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which varies based on the type of cleaner and the target soils.

Industrial Cleaners
In industrial settings, 2-propoxyethanol is a key ingredient in heavy-duty cleaners and

degreasers. Its strong solvency power makes it effective at removing tough, greasy, and oily

soils from machinery, concrete floors, and metal parts.

Table 2: Example Formulations for Industrial Cleaners

Ingredient
All-Purpose Degreaser (%
w/w)

Heavy-Duty Floor Cleaner
(% w/w)

Water 60-80 70-85

2-Propoxyethanol 5-15 3-10

Nonionic Surfactant (e.g.,

Alcohol Ethoxylate)
5-10 3-8

Anionic Surfactant (e.g., Linear

Alkylbenzene Sulfonate)
2-5 1-4

Builder (e.g., Sodium

Metasilicate)
1-3 1-3

Chelating Agent (e.g., EDTA) 0.5-1.5 0.5-1.5

pH Adjuster (e.g.,

Monoethanolamine)
To desired pH To desired pH

Dye and Fragrance As desired As desired

Household Cleaners
For household applications, 2-propoxyethanol is found in all-purpose cleaners, glass

cleaners, and kitchen degreasers. Its ability to provide streak-free cleaning and effective grease

removal makes it a popular choice for consumer products.

Table 3: Example Formulations for Household Cleaners
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Ingredient
All-Purpose Cleaner (%
w/w)

Glass Cleaner (% w/w)

Water 80-95 85-98

2-Propoxyethanol 1-5 0.5-3

Nonionic Surfactant 1-3 0.1-0.5

Anionic Surfactant 0.5-2 -

Builder (e.g., Sodium Citrate) 0.5-1.5 -

pH Adjuster (e.g., Ammonia or

Citric Acid)
To desired pH To desired pH

Dye and Fragrance As desired As desired

Experimental Protocols for Performance Evaluation
To assess the efficacy of cleaning formulations containing 2-propoxyethanol, a series of

standardized tests can be performed. These protocols are designed to provide quantitative

data on cleaning performance, surface modification, and solvency power.

Protocol 1: Gravimetric Cleaning Efficacy (Adapted from
ASTM G122)
This protocol determines the cleaning efficacy of a formulation by measuring the weight of soil

removed from a standardized substrate.

Materials:

Test substrates (e.g., stainless steel, ceramic tiles)

Artificial soil (e.g., grease, oil, particulate matter mixture)

Cleaning formulation containing 2-propoxyethanol

Control cleaning formulation (without 2-propoxyethanol)
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Deionized water

Analytical balance (readable to 0.1 mg)

Mechanical scrubbing apparatus (e.g., Gardner Scrub Tester)

Sponge or cloth applicators

Drying oven

Procedure:

Substrate Preparation: Clean and dry the test substrates thoroughly. Record the initial weight

of each substrate (W_initial).

Soiling: Apply a known amount of artificial soil evenly onto the surface of each substrate.

Allow the soil to set or cure as required. Record the weight of the soiled substrate

(W_soiled).

Cleaning:

Mount the soiled substrate in the scrubbing apparatus.

Apply a specified volume of the cleaning formulation to the sponge or cloth applicator.

Perform a set number of scrubbing cycles (e.g., 10 cycles).

Rinse the substrate thoroughly with deionized water.

Drying and Weighing: Dry the cleaned substrate in an oven at a specified temperature until a

constant weight is achieved. Record the final weight of the cleaned substrate (W_final).

Calculation: Calculate the cleaning efficacy as the percentage of soil removed:

Cleaning Efficacy (%) = [(W_soiled - W_final) / (W_soiled - W_initial)] x 100

Data Presentation:

Table 4: Illustrative Cleaning Efficacy Data
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Formulation Soil Type Substrate
Cleaning Efficacy
(%)

Cleaner with 5% 2-

Propoxyethanol
Grease Stainless Steel 95.2

Cleaner without 2-

Propoxyethanol
Grease Stainless Steel 78.5

Cleaner with 2% 2-

Propoxyethanol
Particulate Soil Ceramic Tile 88.9

Cleaner without 2-

Propoxyethanol
Particulate Soil Ceramic Tile 72.1

Protocol 2: Surface Tension Measurement
This protocol measures the surface tension of cleaning formulations to assess the wetting

properties imparted by 2-propoxyethanol.

Materials:

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

Cleaning formulations with varying concentrations of 2-propoxyethanol

Deionized water

Glass beakers

Procedure:

Calibration: Calibrate the tensiometer according to the manufacturer's instructions.

Sample Preparation: Prepare a series of aqueous solutions of 2-propoxyethanol at different

concentrations (e.g., 0.1%, 0.5%, 1%, 2%, 5% w/w).

Measurement:
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Pour the sample into a clean glass beaker.

Measure the surface tension of each solution using the tensiometer.

Record the temperature of the solution.

Perform multiple measurements for each sample to ensure accuracy.

Data Presentation:

Table 5: Illustrative Surface Tension Data for Aqueous 2-Propoxyethanol Solutions at 25°C

Concentration of 2-Propoxyethanol (%
w/w)

Surface Tension (mN/m)

0 (Deionized Water) 72.0

0.1 65.5

0.5 58.2

1.0 52.8

2.0 46.1

5.0 38.9

Protocol 3: Solvency Power Assessment (Kauri-Butanol
Value)
The Kauri-Butanol (KB) value is a measure of the solvency power of a hydrocarbon solvent.

While typically used for non-polar solvents, a modified version can be used to compare the

relative solvency of different cleaning formulations. A higher KB value indicates stronger

solvency power.

Materials:

Standard Kauri resin solution in n-butanol

Cleaning formulation containing 2-propoxyethanol
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Burette

Erlenmeyer flask

Light source

Procedure:

Preparation: Pipette a specific volume of the Kauri-butanol solution into an Erlenmeyer flask.

Titration: Slowly titrate the cleaning formulation from the burette into the flask while

continuously swirling.

Endpoint Determination: The endpoint is reached when the solution becomes turbid and

obscures the print of a standard font size placed behind the flask.

Calculation: The KB value is calculated based on the volume of the cleaning formulation

required to reach the endpoint.

Data Presentation:

Table 6: Illustrative Solvency Power Data

Formulation Kauri-Butanol (KB) Value

Formulation with 10% 2-Propoxyethanol 120

Formulation with 5% 2-Propoxyethanol 95

Formulation without 2-Propoxyethanol 60

Visualizations
The following diagrams illustrate key concepts and workflows related to the use of 2-
propoxyethanol in cleaning formulations.
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Caption: Workflow for developing a cleaning formulation with 2-propoxyethanol.
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Caption: Experimental workflow for determining gravimetric cleaning efficacy.
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Safety, Handling, and Regulatory Considerations
2-Propoxyethanol is a combustible liquid and should be handled with appropriate safety

precautions. It can cause skin and eye irritation. Always refer to the Safety Data Sheet (SDS)

for detailed information on hazards, personal protective equipment (PPE), and first aid

measures.

Handling: Use in a well-ventilated area and avoid contact with skin, eyes, and clothing.

Grounding and bonding of containers is recommended when transferring material to prevent

static discharge.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible materials such as strong oxidizing agents. Keep containers tightly closed.

Regulatory: The use of 2-propoxyethanol in consumer products may be subject to regional

regulations regarding volatile organic compounds (VOCs). Formulators should consult local

regulations to ensure compliance.

By understanding the properties and performance characteristics of 2-propoxyethanol and

employing standardized testing protocols, researchers and formulators can effectively develop

high-performance industrial and household cleaning products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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